The effects of microbial electrolysis cell (MEC) integration stage on two-stage anaerobic digestion (TSAD) of food waste (FW) were studied via semi-continuous experiments. The results showed that both MEC (with 1.2 V) integrations enhanced the performances of the TSADs, with the enhancement of electro-two stages being higher. The methane production of TSAD increased from 1.36 ± 0.04 L/L/d to 1.53 ± 0.05 L/L/d (electro-methanogenic stage) and 1.54 ± 0.04 L/L/d (electro-two stages) during the steady period. Electro-acidogenesis decreased propionic acid production and enhanced hydrogen production, while electro-methanogenesis promoted the conversion of volatile fatty acids to methane. The MEC integration improved energy recovery from the organic matter in FW by 11.65–16.15% and reduced the mass loss, with those of the electro-two stages being higher and the electro-methanogenic stage being dominant in the electro-two stages. The integration of MEC enhanced anaerobic fermentation by enriching Olsenella, norank_f__ST-12K33 and Proteiniphilum and improved methanogenesis by enriching Methanobacterium and Candidatus_Methanofastidiosum.

This study identified an endosymbiotic bacterium, Bacillus tequilensis, residing within the cells of the microalga Haematococcus lacustris through 16S rRNA analysis. To confirm the optimal interactive conditions between H. lacustris and B. tequilensis, the effects of different ratios of cells using H. lacustris of different growth stages were examined. Under optimized conditions, the cell density, dry weight, chlorophyll content, and astaxanthin content of H. lacustris increased significantly, and the fatty acid content improved 1.99-fold. Microscopy demonstrated the presence of bacteria within the H. lacustris cells. The interaction upregulated amino acid and nucleotide metabolism in H. lacustris. Interestingly, muramic and phenylacetic acids were found exclusively in H. lacustris cells in the presence of B. tequilensis. Furthermore, B. tequilensis delayed pigment degradation in H. lacustris. This study reveals the impact of the endosymbiont B. tequilensis on the metabolism of H. lacustris and offers new perspectives on the symbiotic relationship between them.

We produced carbon-negative biochar from the pyrolysis of sawdust biomass alone (SB) and from the co-pyrolysis of sawdust and plastic waste (SPB). The co-pyrolysis approach in this study was driven by several hypothetical factors, such as increased porosity, surface chemistry, stability, as well as waste management. We applied pyrolyzed and co-pyrolyzed biochars for the removal of ciprofloxacin (CFX) and sulfamethoxazole (SMX). Although SB biochar, due to its more alkaline and amorphous nature, showed better removal efficiencies compared to SPB, the maximum removals of CFX and SMX with SPB were observed as ∼58.8%, and 35% respectively. The primary mechanisms involved in the adsorption process were H-bonding, electrostatic and π–π electron donor-acceptor interactions. Homogenously and heterogeneously driven adsorption of both antibiotics followed the pseudo-second order kinetic model, implying electron sharing/transfer (chemisorption) mediated adsorption. The work is highly pertinent in the context of emerging concerns related to drivers that promote antimicrobial resistance.

Rice straw is composed of complex lignocellulosic biomass, representing a major obstacle in its conversion to bioenergy. The objective of this study was to evaluate the usefulness of less explored fungal strains Trichoderma longibrachiatum (TL) and Pycnoporus sanguineus (PS) in improving hydrolysis and bioavailability of rice straw in anaerobic digestion (AD). The fungal treatment of rice straw for 10 days by PS and TL increased biogas production by 20.79% and 17.85% and reduced soluble chemical oxygen demand (sCOD) by 71.43% and 64.70%, respectively. The AD samples containing fungal-treated rice straw showed higher lignocellulolytic enzyme activities contributing to better process performance. The taxonomic profile of microbial communities in treated samples showed increased diversity that could sustain consistent system performance and exhibit enhanced resilience against pH fluctuations. Metagenomic analysis revealed 60.82% increase in Proteobacteria and 11.58% increase in Bacteroidetes in PS and TL-treated rice straw samples respectively resulting in improved hydrolysis.

Anaerobic co-digestion is an established strategy for increasing methane production of substrates. However, substrates rich in proteins and lipids could cause a long chain fatty acids (LCFA)-ammonia synergetic co-inhibition effect. The microbial mechanisms of this co-inhibition are still unclear. The current study explored the effect of the synergetic co-inhibition on microbial community changes and prediction of metabolic enzymes to reveal the microbial mechanisms of the co-inhibition effect. The results indicated that during the synergetic co-inhibition, methanogens were mainly affected by ammonia. Decreased relative abundances of Petrimonas (82%) and Paraclostridium (67%) showed that ammonia inhibition contributed to the suppression of LCFA β-oxidation under the synergetic co-inhibition conditions. The accumulation of more LCFA could further suppress microorganisms’ activities involved in several steps of anaerobic digestion. Finally, decrease of critical enzymes’ abundances confirmed the synergetic co-inhibition effect. Overall, the current study provides novel insights for the alleviation of synergetic co-inhibition during anaerobic digestion.

Bioethanol recovery from food waste through high solids enzymatic hydrolysis (HSEH) and high solids bioethanol fermentation (HSBF) alleviate the energy crisis. However, this cause decreased glucose and bioethanol yields due to the high solids content. In this study, saponin was introduced into food waste HSEH and HSBF systems to enhance the product yields. Under the regulation of saponin, the substrate released >90% of the theoretical reducing sugar. The glucose concentration increased by 137.41 g/L after 24 h of HSEH with 2.0% saponin. The bioethanol titer reached 73.2 g/L (1.0%-saponin). Untargeted metabolomics illustrating that saponin had higher antifungal properties at lower concentrations (0.5%-saponin) that caused a decrease in bioethanol yield. The addition of saponin concentrations of 1.0%∼3.0% promoted HSEH, HSBF, and the metabolism of Saccharomyces cerevisiae; thus, 1.0% was suggested for practical use. This study deepened the understanding of saponin in enhancing HSBF and provides theoretical support for further application.

A novel oxidative magnetization, involving phosphomolybdic acid and Fe(NO3)3 co-promoted pyrolysis, was established to manufacture highly adsorptive magnetic biochars for adsorbing aqueous tetracycline, methylene blue, and Cr6+. The modification of phosphomolybdic acid greatly boosted the formation of γ-Fe2O3 and oxygen containing groups with enhancement of specific surface area and pore volume at 400 °C. Importantly, γ-Fe2O3 was stably fixed on surface in quasi-nanoscale. The oxidized magnetic biochar displayed 631.53, 158.45, 155.13 mg/g adsorption capabilities for tetracycline, methylene blue, and Cr6+ with 22.79 emu/g saturation magnetization, respectively. Oxygen containing groups and quasi-nanoscale γ-Fe2O3 served as key adsorption sites for these pollutants. A general oxidative magnetization was established for manufacturing high-performance magnetic biochar through phosphomolybdic acid/Fe(NO3)3 co-promoted pyrolysis at relatively low temperature.

In this study, an efficient combination of pretreatment solvents involving Choline chloride/Glycerol (ChCl/Gly) and H2SO4 was firstly developed to assess the pretreatment performance and determine optimal pretreatment conditions. The results illustrated that the H2SO4-[ChCl/Gly] combination efficiently removed lignin (52.6%) and xylan (80.5%) from the pretreated reed stalk, and subsequent enzymatic hydrolysis yielded 90.1% of glucose. Furthermore, several characterizations were conducted to examine the structural and morphological changes of the reed stalk, revealing apparently enhanced accessibility (128.4 to 522.6 mg/g), reduced lignin surface area (357.9 to 229.5 m2/g), and substantial changes on biomass surface. Based on the aforementioned study, possible mechanisms for the H2SO4-[ChCl/Gly] pretreatment of reed stalks were proposed. The comprehensive understanding of combined H2SO4-[ChCl/Gly] pretreatment system for enhancing the saccharification of the reed stalk was interpreted in this work. Overall, this novel approach could be efficiently applied to pretreat and saccharify reed stalks, empowering the biomass refining industry.

The rise in energy consumption would quadruple in the coming century and the, existing energy resources might be insufficient to meet the demand of the growing population. An alternative and sustainable energy resource is therefore needed to address the fossil fuel deficiency. The utility of microalgae strains in the aspect of biorefinery has been in research for quite some time. Algal biorefinery is an alternate way of renewable energy however even after decades of research it still suffers from commercialization bottlenecks. The current manuscript reviews the scenarios where the innovation needs an ignition for its commercialization. This review discusses the prospects of up-scale cultivation, and harvesting algal biomass processing for biorefineries. Algal biorefinery hurdles that can be solved by using integrated technology approach, life cycle assessment and applications of nanotechnology. The review also sheds light upon the ties of algal biorefineries with its economic viability.

This study proposed a new continuous lumped reaction kinetics model to accurately reveal the control mechanism of cyanobacteria at each stage of degradative solvent extraction and discussed the potential evolution mechanism of organic matter. Results showed that degradation solvent extraction successfully separated nitrogen and phosphorus from cyanobacteria. The solute has high carbon and volatile contents, is almost ash-free, and forms a phosphorus-rich residue. The lowest fitting degree of the continuous lumped reaction model kinetics was 94.5%, suggesting that this model worked well. The depolymerization of the residue dominated between 200 and 350 °C, whereas solute decomposition dominated at 400 °C. Nitrogen-containing compounds, which originate from protein decarboxylation or deamination to generate amides, are the main components of the solute, and amino acids react with reducing sugars to generate nitrogen heterocyclic compounds, which are useful for preparing nitrogen-containing chemicals.